Val-cit-PAB-OH
Val-cit-PAB-OH
Val-Cit-PAB-OH is a peptide linker molecule used in the synthesis of drug conjugates. It is cleaved by cathepsin B, a protease highly expressed in cancer cells, which confers specificity of the drug conjugates to cancer cells. Val-Cit-PAB-OH has been used in the synthesis of antibody-drug conjugates (ADCs) containing the tubulin polymerization inhibitors KGP05 or monomethyl auristatin D (MMAD), as well as α-galactosylceramide or folic acid conjugates that target peptide antigens to natural killer T cells or exportin 1 (CRM1) inhibitors to cancer cells, respectively. It has also been used as a precursor in the synthesis of Mc-Val-Cit-PABC-PNP.
Val-cit-PAB-OH is an precursor for making MC-Val-Cit-PAB, which is also known as MC-Val-Cit-PAB-OH. Val-cit-PAB-OH is a cathepsin cleavable ADC peptide linker. MC-Val-Cit-PAB is useful for making ADC (antibody-drug conjugates). FDA approved drugs such as brentuximab vedotin use this linker. The Val-Cit will specifically be cleaved by catepsin B. As this enzyme is only present in the lysosome the ADC payload will be release only in the cell. Azido group will react with DBCO, BCN or other Alkyne group through click chemistry, PEG spacer increases aqueous solubility. **** Please also : #610235: MC-Val-Cit-PAB (ADC peptide linker) and #610234: MC-Val-Cit-PAB-PNP (ADC peptide linker); #620108 Val-cit-PAB-OH (ADC peptide linker).
Val-cit-PAB-OH is an precursor for making MC-Val-Cit-PAB, which is also known as MC-Val-Cit-PAB-OH. Val-cit-PAB-OH is a cathepsin cleavable ADC peptide linker. MC-Val-Cit-PAB is useful for making ADC (antibody-drug conjugates). FDA approved drugs such as brentuximab vedotin use this linker. The Val-Cit will specifically be cleaved by catepsin B. As this enzyme is only present in the lysosome the ADC payload will be release only in the cell. Azido group will react with DBCO, BCN or other Alkyne group through click chemistry, PEG spacer increases aqueous solubility. **** Please also : #610235: MC-Val-Cit-PAB (ADC peptide linker) and #610234: MC-Val-Cit-PAB-PNP (ADC peptide linker); #620108 Val-cit-PAB-OH (ADC peptide linker).
Brand Name:
Vulcanchem
CAS No.:
159857-79-1
VCID:
VC0546523
InChI:
InChI=1S/C18H29N5O4/c1-11(2)15(19)17(26)23-14(4-3-9-21-18(20)27)16(25)22-13-7-5-12(10-24)6-8-13/h5-8,11,14-15,24H,3-4,9-10,19H2,1-2H3,(H,22,25)(H,23,26)(H3,20,21,27)/t14-,15-/m0/s1
SMILES:
CC(C)C(C(=O)NC(CCCNC(=O)N)C(=O)NC1=CC=C(C=C1)CO)N
Molecular Formula:
C18H29N5O4
Molecular Weight:
379.5 g/mol
Val-cit-PAB-OH
CAS No.: 159857-79-1
Cat. No.: VC0546523
Molecular Formula: C18H29N5O4
Molecular Weight: 379.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Val-Cit-PAB-OH is a peptide linker molecule used in the synthesis of drug conjugates. It is cleaved by cathepsin B, a protease highly expressed in cancer cells, which confers specificity of the drug conjugates to cancer cells. Val-Cit-PAB-OH has been used in the synthesis of antibody-drug conjugates (ADCs) containing the tubulin polymerization inhibitors KGP05 or monomethyl auristatin D (MMAD), as well as α-galactosylceramide or folic acid conjugates that target peptide antigens to natural killer T cells or exportin 1 (CRM1) inhibitors to cancer cells, respectively. It has also been used as a precursor in the synthesis of Mc-Val-Cit-PABC-PNP. Val-cit-PAB-OH is an precursor for making MC-Val-Cit-PAB, which is also known as MC-Val-Cit-PAB-OH. Val-cit-PAB-OH is a cathepsin cleavable ADC peptide linker. MC-Val-Cit-PAB is useful for making ADC (antibody-drug conjugates). FDA approved drugs such as brentuximab vedotin use this linker. The Val-Cit will specifically be cleaved by catepsin B. As this enzyme is only present in the lysosome the ADC payload will be release only in the cell. Azido group will react with DBCO, BCN or other Alkyne group through click chemistry, PEG spacer increases aqueous solubility. **** Please also : #610235: MC-Val-Cit-PAB (ADC peptide linker) and #610234: MC-Val-Cit-PAB-PNP (ADC peptide linker); #620108 Val-cit-PAB-OH (ADC peptide linker). |
|---|---|
| CAS No. | 159857-79-1 |
| Molecular Formula | C18H29N5O4 |
| Molecular Weight | 379.5 g/mol |
| IUPAC Name | (2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-5-(carbamoylamino)-N-[4-(hydroxymethyl)phenyl]pentanamide |
| Standard InChI | InChI=1S/C18H29N5O4/c1-11(2)15(19)17(26)23-14(4-3-9-21-18(20)27)16(25)22-13-7-5-12(10-24)6-8-13/h5-8,11,14-15,24H,3-4,9-10,19H2,1-2H3,(H,22,25)(H,23,26)(H3,20,21,27)/t14-,15-/m0/s1 |
| Standard InChI Key | VEGGTWZUZGZKHY-GJZGRUSLSA-N |
| Isomeric SMILES | CC(C)[C@@H](C(=O)N[C@@H](CCCNC(=O)N)C(=O)NC1=CC=C(C=C1)CO)N |
| SMILES | CC(C)C(C(=O)NC(CCCNC(=O)N)C(=O)NC1=CC=C(C=C1)CO)N |
| Canonical SMILES | CC(C)C(C(=O)NC(CCCNC(=O)N)C(=O)NC1=CC=C(C=C1)CO)N |
| Appearance | White to off-white solid powder |
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